N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C23H26N2O5/c1-5-11-25-19-10-9-16(12-20(19)30-15-23(2,3)22(25)27)24-21(26)14-29-18-8-6-7-17(13-18)28-4/h5-10,12-13H,1,11,14-15H2,2-4H3,(H,24,26)
• InChI Key: ANRJQJMIMNYJOH-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)COC3=CC=CC(=C3)OC)N(C1=O)CC=C)C
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Applications

Antifungal and Fungicidal Activity

Compounds with dihydrobenzo[e][1,2]oxazepin structures have been synthesized and evaluated for their fungicidal activities. These compounds, through precise virulence measurements, demonstrate moderate to high activities against several phytopathogenic fungi, suggesting their potential as fungicidal candidates for crop protection (Yang et al., 2017).

Protein-Tyrosine Kinase Inhibition

Novel 3,4-dihydro-1-benzoxepin derivatives have been synthesized and evaluated for their inhibitory activities against protein-tyrosine kinases (PTKs), which are critical in the regulation of cell signaling pathways. These compounds, particularly those substituted at specific positions, show effectiveness in inhibiting key receptors involved in cancer pathways, suggesting their utility in cancer treatment research (Li et al., 2017).

Anticancer Activity

The synthesis and evaluation of novel eugenol derivatives against breast cancer cells highlight the potential of structurally related compounds in exhibiting cytotoxicity. These compounds, by arresting the cell cycle at specific phases, indicate the significant anticancer leads for treatment strategies (Alam, 2022).

High-Performance Thermosets

Benzoxazine monomers containing allyl groups have been developed for the creation of thermosets with excellent thermomechanical properties. The synthesis of these monomers from phenols and their polymerization indicates their importance in materials science, offering high thermal stability and mechanical strength for advanced applications (Agag & Takeichi, 2003).